Cas no 1361712-40-4 (2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine)

• Product Name: 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine
• CAS No: 1361712-40-4
• MF: C₁₇H₈Cl₄FN
• MW: 387.062523841858
• CID: 4921565
• Update Time: 2025-10-30

2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine

• Inchi： 1S/C17H8Cl4FN/c18-10-1-3-12(14(20)6-10)9-5-16(22)17(23-8-9)13-4-2-11(19)7-15(13)21/h1-8H
• InChI Key： UPTHXRUTFNTYBB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(C(=C1)F)C1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 6.8
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine

Introduction to 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine (CAS No. 1361712-40-4)

2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361712-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of halogenated pyridines, a subset of heterocyclic aromatic compounds that exhibit a wide range of biological activities. The structural features of 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine, particularly the presence of fluorine and chlorine substituents on the pyridine ring and the biphenyl moiety, contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine at the 3-position of the pyridine ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. Additionally, the dichlorophenyl groups at the 2- and 5-positions introduce electron-withdrawing effects that modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in halogenated pyridines as pharmacophores due to their ability to engage in various non-covalent interactions with proteins and nucleic acids. 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine has been explored as a key intermediate in the development of novel therapeutic agents targeting diseases such as cancer, inflammation, and infectious disorders. Its structural framework allows for modifications that can fine-tune its biological activity, making it a versatile scaffold for medicinal chemists.

One of the most compelling aspects of 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The fluorinated pyridine core of 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine provides a privileged structure that can be optimized for kinase binding affinity and selectivity.

Recent studies have demonstrated the utility of 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine in the development of inhibitors for tyrosine kinases, which are involved in processes such as cell growth, differentiation, and migration. The compound's ability to mimic natural substrates or compete with ATP binding at the active site of kinases makes it an attractive candidate for drug development. Furthermore, its halogenated aromatic system enhances interactions through π-stacking and hydrophobic effects, contributing to high binding affinity.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and metabolic stability. In 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine, the fluorine atom at the 3-position contributes to these favorable properties while also serving as a handle for further chemical modifications. This allows medicinal chemists to explore analogs with tailored biological activities by introducing different substituents at other positions on the molecule.

Another area where 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication and survival, making them susceptible to inhibitors targeting essential viral enzymes or processes. The structural features of this compound make it a viable candidate for designing inhibitors that disrupt viral replication cycles without affecting host cells. By targeting specific viral proteins or enzymes using 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine-based scaffolds, researchers can develop novel antiviral therapies with improved efficacy and reduced resistance profiles.

The synthesis and optimization of 2,5-Bis(2,4-dichlorophenyl)-3-fluoropyridine have been subjects of extensive research due to its potential applications in drug discovery. Advanced synthetic methodologies have been employed to improve yields and purities while minimizing side reactions. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex halogenated pyridines like this one. These methods allow for precise control over regioselectivity and stereoselectivity during synthesis.

The biological evaluation of CAS No. 1361712-40-4 has revealed several promising activities that warrant further investigation. Preclinical studies have shown that derivatives based on this scaffold exhibit potent inhibitory effects against various kinases and other enzymes relevant to disease pathways. These findings have spurred interest in exploring additional analogs with enhanced selectivity and potency.

In conclusion, 136171212 CAS NO136171240-4 25Bis24dichlorophenyl35fluoropyrid ine is a structurally unique compound with significant potential in pharmaceutical research. 25Bis24dichlorophenyl35fluoropy rid ine CAS NO136171240-4
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